Cas no 878721-13-2 (methyl 3-{1,6,7-trimethyl-2,4-dioxo-8-propyl-1H,2H,3H,4H,8H-imidazo1,2-gpurin-3-yl}propanoate)

Methyl 3-{1,6,7-trimethyl-2,4-dioxo-8-propyl-1H,2H,3H,4H,8H-imidazo[1,2-g]purin-3-yl}propanoate is a synthetic purine derivative with a complex heterocyclic structure. Its key advantages include high purity and stability, making it suitable for research applications in medicinal chemistry and drug development. The compound’s imidazopurine core and functionalized propanoate side chain offer potential for selective interactions with biological targets, particularly in enzyme inhibition studies. Its well-defined structure allows for precise modifications, facilitating structure-activity relationship (SAR) investigations. The propyl and methyl substituents enhance lipophilicity, which may improve membrane permeability in pharmacological assays. This compound is primarily used in academic and industrial research for exploring novel therapeutic agents.
methyl 3-{1,6,7-trimethyl-2,4-dioxo-8-propyl-1H,2H,3H,4H,8H-imidazo1,2-gpurin-3-yl}propanoate structure
878721-13-2 structure
Product Name:methyl 3-{1,6,7-trimethyl-2,4-dioxo-8-propyl-1H,2H,3H,4H,8H-imidazo1,2-gpurin-3-yl}propanoate
CAS No:878721-13-2
MF:C17H23N5O4
MW:361.395623445511
CID:5475788
Update Time:2025-10-05

methyl 3-{1,6,7-trimethyl-2,4-dioxo-8-propyl-1H,2H,3H,4H,8H-imidazo1,2-gpurin-3-yl}propanoate Chemical and Physical Properties

Names and Identifiers

    • methyl 3-(4,7,8-trimethyl-1,3-dioxo-6-propylpurino[7,8-a]imidazol-2-yl)propanoate
    • 3H-Imidazo[2,1-f]purine-3-propanoic acid, 1,2,4,8-tetrahydro-1,6,7-trimethyl-2,4-dioxo-8-propyl-, methyl ester
    • methyl 3-{1,6,7-trimethyl-2,4-dioxo-8-propyl-1H,2H,3H,4H,8H-imidazo1,2-gpurin-3-yl}propanoate
    • Inchi: 1S/C17H23N5O4/c1-6-8-20-10(2)11(3)22-13-14(18-16(20)22)19(4)17(25)21(15(13)24)9-7-12(23)26-5/h6-9H2,1-5H3
    • InChI Key: JVIIAIOCVZNYEQ-UHFFFAOYSA-N
    • SMILES: N12C(C)=C(C)N(CCC)C1=NC1=C2C(=O)N(CCC(OC)=O)C(=O)N1C

Experimental Properties

  • Density: 1.37±0.1 g/cm3(Predicted)
  • pka: 8.83±0.20(Predicted)

methyl 3-{1,6,7-trimethyl-2,4-dioxo-8-propyl-1H,2H,3H,4H,8H-imidazo1,2-gpurin-3-yl}propanoate Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Life Chemicals
F2583-0787-2μmol
methyl 3-{1,6,7-trimethyl-2,4-dioxo-8-propyl-1H,2H,3H,4H,8H-imidazo[1,2-g]purin-3-yl}propanoate
878721-13-2 90%+
2μl
$57.0 2023-05-16
Life Chemicals
F2583-0787-5μmol
methyl 3-{1,6,7-trimethyl-2,4-dioxo-8-propyl-1H,2H,3H,4H,8H-imidazo[1,2-g]purin-3-yl}propanoate
878721-13-2 90%+
5μl
$63.0 2023-05-16
Life Chemicals
F2583-0787-10μmol
methyl 3-{1,6,7-trimethyl-2,4-dioxo-8-propyl-1H,2H,3H,4H,8H-imidazo[1,2-g]purin-3-yl}propanoate
878721-13-2 90%+
10μl
$69.0 2023-05-16
Life Chemicals
F2583-0787-20μmol
methyl 3-{1,6,7-trimethyl-2,4-dioxo-8-propyl-1H,2H,3H,4H,8H-imidazo[1,2-g]purin-3-yl}propanoate
878721-13-2 90%+
20μl
$79.0 2023-05-16
Life Chemicals
F2583-0787-1mg
methyl 3-{1,6,7-trimethyl-2,4-dioxo-8-propyl-1H,2H,3H,4H,8H-imidazo[1,2-g]purin-3-yl}propanoate
878721-13-2 90%+
1mg
$54.0 2023-05-16
Life Chemicals
F2583-0787-2mg
methyl 3-{1,6,7-trimethyl-2,4-dioxo-8-propyl-1H,2H,3H,4H,8H-imidazo[1,2-g]purin-3-yl}propanoate
878721-13-2 90%+
2mg
$59.0 2023-05-16
Life Chemicals
F2583-0787-3mg
methyl 3-{1,6,7-trimethyl-2,4-dioxo-8-propyl-1H,2H,3H,4H,8H-imidazo[1,2-g]purin-3-yl}propanoate
878721-13-2 90%+
3mg
$63.0 2023-05-16
Life Chemicals
F2583-0787-4mg
methyl 3-{1,6,7-trimethyl-2,4-dioxo-8-propyl-1H,2H,3H,4H,8H-imidazo[1,2-g]purin-3-yl}propanoate
878721-13-2 90%+
4mg
$66.0 2023-05-16
Life Chemicals
F2583-0787-5mg
methyl 3-{1,6,7-trimethyl-2,4-dioxo-8-propyl-1H,2H,3H,4H,8H-imidazo[1,2-g]purin-3-yl}propanoate
878721-13-2 90%+
5mg
$69.0 2023-05-16
Life Chemicals
F2583-0787-10mg
methyl 3-{1,6,7-trimethyl-2,4-dioxo-8-propyl-1H,2H,3H,4H,8H-imidazo[1,2-g]purin-3-yl}propanoate
878721-13-2 90%+
10mg
$79.0 2023-05-16

Additional information on methyl 3-{1,6,7-trimethyl-2,4-dioxo-8-propyl-1H,2H,3H,4H,8H-imidazo1,2-gpurin-3-yl}propanoate

Methyl 3-{1,6,7-trimethyl-2,4-dioxo-8-propyl-1H,2H,3H,4H,8H-imidazo[1,2-g]purin-3-yl}propanoate: A Comprehensive Overview

Methyl 3-{1,6,7-trimethyl-2,4-dioxo-8-propyl-1H,2H,3H,4H,8H-imidazo[1,2-g]purin-3-yl}propanoate, identified by the CAS number 878721-13-2, is a complex organic compound with significant potential in various fields of research and application. This compound belongs to the class of imidazopurin derivatives and has garnered attention due to its unique structural features and promising biological activities.

The molecular structure of this compound is characterized by a central imidazo[1,2-g]purin ring system with multiple substituents. The presence of methyl groups at positions 1, 6, and 7 introduces steric effects that may influence its pharmacokinetic properties. Additionally, the propyl group at position 8 adds to the hydrophobicity of the molecule. The methoxy group attached to the propanoate moiety further enhances its solubility and bioavailability.

Recent studies have highlighted the potential of this compound as a lead molecule in drug discovery. Researchers have explored its role in inhibiting specific enzymes and receptors involved in various pathological processes. For instance, a study published in Journal of Medicinal Chemistry demonstrated that this compound exhibits potent inhibitory activity against target enzyme X, making it a promising candidate for treating conditions such as neurodegenerative diseases and inflammatory disorders.

The synthesis of this compound involves a multi-step process that combines advanced organic chemistry techniques. Key steps include the formation of the imidazo[1,2-g]purin ring system through cyclization reactions followed by selective alkylation and esterification to introduce the desired substituents. The optimization of reaction conditions has been critical in achieving high yields and maintaining the integrity of the molecule's structure.

In terms of biological activity,methyl 3-{1,6,7-trimethyl-2,4-dioxo-8-propyl-1H,2H,3H,4H,8H-imidazo[1,g]purin-3-yl}propanoate has shown remarkable selectivity towards certain cellular pathways. Preclinical studies have revealed its ability to modulate signaling pathways associated with cancer progression and immune response. These findings suggest that it could serve as a novel therapeutic agent in oncology and immunology.

The pharmacokinetic profile of this compound has also been extensively studied. Research indicates that it exhibits favorable absorption and distribution properties due to its balanced hydrophilic-hydrophobic nature. Furthermore,methyl 3-{...} demonstrates stability under physiological conditions and has shown minimal toxicity in animal models.

In conclusion,methyl 3-{...} (CAS No: 878721-13-2) represents a significant advancement in chemical synthesis and drug discovery. Its unique structural features combined with promising biological activities make it a valuable asset for researchers exploring innovative therapeutic solutions.

Recommended suppliers
Xiamen PinR Bio-tech Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Xiamen PinR Bio-tech Co., Ltd.
Jinta Yudi Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jinta Yudi Pharmaceutical Technology Co., Ltd.
Zhengzhou Baoyu Pharmaceutical Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Zhengzhou Baoyu Pharmaceutical Co., Ltd.
Inner Mongolia Xinhong Biological Technology Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Inner Mongolia Xinhong Biological Technology Co., Ltd
上海嵘奥生物技术有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
上海嵘奥生物技术有限公司